Cas no 2229141-97-1 (1-methyl-4-(2-methylbut-3-yn-2-yl)cyclohexane)

• Product Name: 1-methyl-4-(2-methylbut-3-yn-2-yl)cyclohexane
• CAS No: 2229141-97-1
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 5838263
• PubChem ID: 165974159
• Update Time: 2025-05-24

1-methyl-4-(2-methylbut-3-yn-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2-methylbut-3-yn-2-yl)cyclohexane
• 2229141-97-1
• EN300-1999187

• Inchi： 1S/C12H20/c1-5-12(3,4)11-8-6-10(2)7-9-11/h1,10-11H,6-9H2,2-4H3
• InChI Key： MOPGJBMLSICXTN-UHFFFAOYSA-N
• SMILES： C1(C(C#C)(C)C)CCC(C)CC1

Computed Properties

• Exact Mass: 164.156500638g/mol
• Monoisotopic Mass: 164.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-methyl-4-(2-methylbut-3-yn-2-yl)cyclohexane

Research Brief on 2229141-97-1 and 1-methyl-4-(2-methylbut-3-yn-2-yl)cyclohexane in Chemical Biology and Pharmaceutical Applications

The chemical compound 2229141-97-1, along with its derivative 1-methyl-4-(2-methylbut-3-yn-2-yl)cyclohexane, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications. The information presented here is based on peer-reviewed studies and industry reports published within the last two years.

Recent studies have highlighted the unique structural properties of 1-methyl-4-(2-methylbut-3-yn-2-yl)cyclohexane, which contribute to its potential as a bioactive molecule. The compound's cyclohexane backbone, combined with the alkyne functional group, offers a versatile scaffold for further chemical modifications. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

One of the most promising applications of 2229141-97-1 and its derivatives lies in their potential as anti-inflammatory agents. In vitro studies have demonstrated that these compounds can effectively inhibit key inflammatory pathways, such as the NF-κB signaling cascade. This activity has been attributed to the compound's ability to interact with specific protein targets, reducing the production of pro-inflammatory cytokines. These findings suggest a potential therapeutic avenue for conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of active research involves the use of 1-methyl-4-(2-methylbut-3-yn-2-yl)cyclohexane as a building block for drug discovery. Its structural features make it an attractive candidate for fragment-based drug design, where small molecular fragments are used to construct larger, more potent drug candidates. Several research groups have reported successful incorporation of this compound into lead optimization programs, particularly for central nervous system (CNS) targets.

Recent advancements in synthetic chemistry have also improved the accessibility of these compounds. Novel catalytic methods have been developed to produce 2229141-97-1 and its derivatives with higher yields and better stereoselectivity. These improvements are crucial for scaling up production and facilitating further biological evaluation. Additionally, computational studies have provided insights into the compound's molecular interactions, aiding in the design of more effective analogs.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Current research efforts are focused on structural optimization to enhance the pharmacological profile of these molecules while minimizing adverse effects.

In conclusion, 2229141-97-1 and 1-methyl-4-(2-methylbut-3-yn-2-yl)cyclohexane represent important chemical entities in contemporary drug discovery. Their unique structural features and demonstrated biological activities make them valuable tools for both basic research and therapeutic development. Continued investigation into their mechanisms of action and therapeutic potential is warranted, with particular attention to overcoming existing limitations in drug-like properties.